5'-Chloro-2'-hydroxy-[1,1'-biphenyl]-3-carbonitrile

• Molecular Formula: C13H8ClNO
• Molecular Weight: 229.66 g/mol
• IUPAC Name: 3-(5-chloro-2-hydroxyphenyl)benzonitrile
• InChI: InChI=1S/C13H8ClNO/c14-11-4-5-13(16)12(7-11)10-3-1-2-9(6-10)8-15/h1-7,16H
• InChI Key: PTRVFLAVMPOVGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(C=CC(=C2)Cl)O)C#N

Description

5'-Chloro-2'-hydroxy-[1,1'-biphenyl]-3-carbonitrile is a useful research compound. Its molecular formula is C13H8ClNO and its molecular weight is 229.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of boron tribromide (1M in dichloromethane, 6 ml) was added to a stirred solution of the product from step (i) in dichloromethane (10 ml) at 0° C. After 15 min the mixture was warmed to room temperature, stirred for 16 h then poured onto ice. The mixture was extracted with dichloromethane then ethylacetate, the organics combined, dried and evaporated under reduced pressure. The residue was purified by chromatography on silica eluting with 30-70% diethylether/isohexane. Yield 0.415 g